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Compound of Interest

1-lodo-3,4-
Compound Name: )
methylenedioxybenzene

Cat. No.: B134573

For immediate reference in the event of a spill or exposure, consult the Safety Data Sheet
(SDS) and adhere to emergency protocols. This guide serves as a procedural reference and is
not a replacement for institutional safety guidelines and regulatory mandates.

This document provides critical safety and logistical information for the proper handling and
disposal of 1-lodo-3,4-methylenedioxybenzene (CAS 5876-51-7). Adherence to these
protocols is vital for ensuring the safety of laboratory personnel and maintaining environmental
compliance. This substance is recognized as a hazardous chemical, and its disposal is
regulated. It must not be disposed of in regular trash or flushed down the sewer system.[1]

Immediate Safety and Handling Precautions

Before handling 1-lodo-3,4-methylenedioxybenzene, a thorough understanding of its
potential hazards is imperative. The following Personal Protective Equipment (PPE) is the
minimum required protection:

» Eye Protection: Chemical safety goggles are mandatory.
o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.

o Body Protection: A laboratory coat and closed-toe shoes are required.
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» Ventilation: All manipulations of 1-lodo-3,4-methylenedioxybenzene, including weighing,

transferring, and preparing for disposal, must be performed within a certified chemical fume

hood to prevent the inhalation of vapors.

Hazard Profile and Quantitative Data

1-lodo-3,4-methylenedioxybenzene presents several health and environmental hazards.[2]

The following table summarizes its GHS classification and other relevant data.

Property

Value

Significance for Disposal

Molecular Formula

C7Hs102[2]

Chemical identification for

labeling.

Molecular Weight

248.02 g/mol [2]

Necessary for quantifying

waste.

GHS Hazard Statements

H315: Causes skin
irritation.H318: Causes serious
eye damage.H335: May cause
respiratory irritation.H412:
Harmful to aquatic life with

long lasting effects.[2][3]

Dictates that this chemical is a
hazardous waste. Prohibits
disposal down the drain or in
regular trash.[4] Requires
specific handling to avoid
personnel exposure and

environmental contamination.

Physical State

Solid or liquid

Affects the choice of waste
container and spill cleanup

procedures.

Incompatible Materials

Strong oxidizing agents.[5][6]

Must be segregated from
these materials during storage

and in waste containers.

Step-by-Step Disposal Protocol

The standard and required method for disposing of 1-lodo-3,4-methylenedioxybenzene is

through segregation as halogenated organic waste for professional disposal. On-site chemical

treatment is not recommended.
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Protocol for Unused or Contaminated 1-lodo-3,4-methylenedioxybenzene:

¢ Segregation: Designate a specific, compatible waste container for "Halogenated Organic
Waste."[7] The container must be in good condition, possess a secure screw cap, and be
constructed from a material compatible with the chemical. To prevent dangerous reactions,
do not mix with incompatible waste streams.

o Labeling: Immediately affix a "Hazardous Waste" label to the container.[1][8][9] The label
must be filled out completely and legibly with the following information:

o The full chemical name: "1-lodo-3,4-methylenedioxybenzene". Abbreviations or
chemical formulas are not permissible.[1]

o The quantity of the waste added.

o The date of waste generation.

o The location of origin (e.g., laboratory, room number).

o The name and contact information of the principal investigator.[1]

o Checkmarks indicating the appropriate hazard pictograms (e.qg., irritant, environmental
hazard).[1]

o Storage: Keep the hazardous waste container tightly sealed at all times, except when adding
waste.[8][10] Store the container in a designated satellite accumulation area that is cool,
well-ventilated, and away from incompatible materials.

» Disposal: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
service.[1][9]

Protocol for Empty Containers:

e Rinsing: An empty container that has held 1-lodo-3,4-methylenedioxybenzene must be
triple-rinsed with a suitable solvent (e.g., acetone or ethanol) inside a chemical fume hood.[7]

[8]
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» Rinsate Disposal: The solvent rinsate is now considered halogenated hazardous waste and
must be collected in the designated "Halogenated Organic Waste" container.[7][8]

» Container Disposal: After triple-rinsing, the container can typically be disposed of as non-
hazardous laboratory waste (e.g., glass or plastic recycling, or regular trash), but you must
confirm this with your institution's EHS office.[7][8] Before disposal, any hazardous chemical
labels on the container should be defaced.[9]

Spill Response:
o Secure the Area: Restrict access to the spill location. Remove all ignition sources.
o Don PPE: Wear the appropriate PPE as described in the safety and handling section.

» Contain the Spill: For small spills, cover the material with an inert absorbent such as
vermiculite, sand, or a commercial spill pillow.[7]

o Collect Waste: Carefully sweep or scoop the absorbed material into a sealable, compatible
container.

e Label and Dispose: Seal the container, label it as "Hazardous Waste: 1-lodo-3,4-
methylenedioxybenzene Spill Debris,"” and arrange for pickup with your other hazardous
waste.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-lodo-3,4-
methylenedioxybenzene.
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Caption: Disposal workflow for 1-lodo-3,4-methylenedioxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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